88-03-9

2-Methylphloroglucinol

In Stock

• CAS RN:
• 88-03-9

• Formula:
• C7H8O3

• InChI:
• InChI=1S/C7H8O3/c1-4-6(9)2-5(8)3-7(4)10/h2-3,8-10H,1H3

• InChIKey:
• BPHYZRNTQNPLFI-UHFFFAOYSA-N

• 2,4,6-trihydroxytoluene is a trihydroxytoluene.

Glucoibervirin

• CAS RN:
• 26888-03-9

• Formula:
• C11H21NO9S3

• InChI:
• InChI=1S/C11H21NO9S3/c1-22-4-2-3-7(12-21-24(17,18)19)23-11-10(16)9(15)8(14)6(5-13)20-11/h6,8-11,13-16H,2-5H2,1H3,(H,17,18,19)/b12-7+/t6-,8-,9+,10-,11+/m1/s1

• InChIKey:
• ZCZCVJVUJGULMO-BZVDQRPCSA-N

• Glucoibervirin is a natural product found in Brassica, Eruca vesicaria, and other organisms with data available.

2-(Chloromethyl)allyl-trimethylsilane

In Stock

• CAS RN:
• 18388-03-9

• Formula:
• C7H15ClSi

• InChI:
• InChI=1S/C7H15ClSi/c1-7(5-8)6-9(2,3)4/h1,5-6H2,2-4H3

• InChIKey:
• CQXWCEVXNRHUSQ-UHFFFAOYSA-N

• 2-(Chloromethyl)allyl-trimethylsilane is a useful research compound. Its molecular formula is C7H15ClSi and its molecular weight is 162.73 g/mol. The purity is usually 95%.

Methyl 5-benzamido-4-cyano-3-methylthiophene-2-carboxylate

In Stock

• CAS RN:
• 445288-03-9

• Formula:
• C15H12N2O3S

• InChI:
• InChI=1S/C15H12N2O3S/c1-9-11(8-16)14(21-12(9)15(19)20-2)17-13(18)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,17,18)

• InChIKey:
• YYPKRABQAFIMPY-UHFFFAOYSA-N

• Methyl 5-benzamido-4-cyano-3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C15H12N2O3S and its molecular weight is 300.33. The purity is usually 95%.

1-Isopropyl-5-methoxy-1H-indole-3-carbaldehyde

In Stock

• CAS RN:
• 848488-03-9

• Formula:
• C13H15NO2

• InChI:
• InChI=1S/C13H15NO2/c1-9(2)14-7-10(8-15)12-6-11(16-3)4-5-13(12)14/h4-9H,1-3H3

• InChIKey:
• WNFMGSQKONYSKM-UHFFFAOYSA-N

• 1-Isopropyl-5-methoxy-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.268. The purity is usually 95%.

N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide

In Stock

• CAS RN:
• 851988-03-9

• Formula:
• C23H18N4O3S2

• InChI:
• InChI=1S/C23H18N4O3S2/c1-29-17-9-10-18(30-2)21-20(17)25-23(32-21)27-26-22(28)14-12-16(19-8-5-11-31-19)24-15-7-4-3-6-13(14)15/h3-12H,1-2H3,(H,25,27)(H,26,28)

• InChIKey:
• GDPMGRPOUFJBAV-UHFFFAOYSA-N

• N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide is a useful research compound. Its molecular formula is C23H18N4O3S2 and its molecular weight is 462.54. The purity is usually 95%.

3-((4-Chlorobenzyl)thio)-6-(pyridin-4-yl)pyridazine

In Stock

• CAS RN:
• 872988-03-9

• Formula:
• C16H12ClN3S

• InChI:
• InChI=1S/C16H12ClN3S/c17-14-3-1-12(2-4-14)11-21-16-6-5-15(19-20-16)13-7-9-18-10-8-13/h1-10H,11H2

• InChIKey:
• AKOFBQGFQQKKBR-UHFFFAOYSA-N

• 3-((4-Chlorobenzyl)thio)-6-(pyridin-4-yl)pyridazine is a useful research compound. Its molecular formula is C16H12ClN3S and its molecular weight is 313.8. The purity is usually 95%.

3-(4-Chlorophenyl)-2',6'-dimethylpropiophenone

In Stock

• CAS RN:
• 898788-03-9

• Formula:
• C17H17ClO

• InChI:
• InChI=1S/C17H17ClO/c1-12-4-3-5-13(2)17(12)16(19)11-8-14-6-9-15(18)10-7-14/h3-7,9-10H,8,11H2,1-2H3

• InChIKey:
• PHKBFVQPIKNJTI-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-2',6'-dimethylpropiophenone is a useful research compound. Its molecular formula is C17H17ClO and its molecular weight is 272.8 g/mol. The purity is usually 95%.

(4E)-4-[[2-[[(E)-(4,5-dioxo-1-phenyl-2-sulfanylidenepyrrolidin-3-ylidene)-naphthalen-2-ylmethyl]amino]ethylamino]-naphthalen-2-ylmethylidene]-1-phenyl-5-sulfanylidenepyrrolidine-2,3-dione

• CAS RN:
• 107888-03-9

• Formula:
• C44H30N4O4S2

• InChI:
• InChI=1S/C44H30N4O4S2/c49-39-35(43(53)47(41(39)51)33-15-3-1-4-16-33)37(31-21-19-27-11-7-9-13-29(27)25-31)45-23-24-46-38(32-22-20-28-12-8-10-14-30(28)26-32)36-40(50)42(52)48(44(36)54)34-17-5-2-6-18-34/h1-22,25-26,45-46H,23-24H2/b37-35+,38-36+

• InChIKey:
• LZMMRFUTACBHRI-UHFFFAOYSA-N

• (4E)-4-[[2-[[(E)-(4,5-dioxo-1-phenyl-2-sulfanylidenepyrrolidin-3-ylidene)-naphthalen-2-ylmethyl]amino]ethylamino]-naphthalen-2-ylmethylidene]-1-phenyl-5-sulfanylidenepyrrolidine-2,3-dione, also known as (4E)-4-[[2-[[(E)-(4,5-dioxo-1-phenyl-2-sulfanylidenepyrrolidin-3-ylidene)-naphthalen-2-ylmethyl]amino]ethylamino]-naphthalen-2-ylmethylidene]-1-phenyl-5-sulfanylidenepyrrolidine-2,3-dione, is a useful research compound. Its molecular formula is C44H30N4O4S2 and its molecular weight is 742.9 g/mol. The purity is usually 95%.

N-(4-ethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 893788-03-9

• Formula:
• C30H31N3O4

• InChI:
• InChI=1S/C30H31N3O4/c1-3-20-5-9-24(10-6-20)31-18-23-15-22-16-27-28(37-14-13-36-27)17-26(22)33(30(23)35)19-29(34)32-25-11-7-21(4-2)8-12-25/h5-12,15-17,31H,3-4,13-14,18-19H2,1-2H3,(H,32,34)

• InChIKey:
• KKBJHVPRQCVVCA-UHFFFAOYSA-N

• N-(4-ethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C30H31N3O4 and its molecular weight is 497.595. The purity is usually 95%.

Ethyl 2-(2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 893988-03-9

• Formula:
• C22H21N3O4S

• InChI:
• InChI=1S/C22H21N3O4S/c1-3-29-22(27)17-9-4-5-10-19(17)23-20(26)14-30-21-12-11-18(24-25-21)15-7-6-8-16(13-15)28-2/h4-13H,3,14H2,1-2H3,(H,23,26)

• InChIKey:
• BPJCTYZCIHHQEY-UHFFFAOYSA-N

• Ethyl 2-(2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C22H21N3O4S and its molecular weight is 423.49. The purity is usually 95%.

N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(2,6-dimethylphenyl)oxalamide

In Stock

• CAS RN:
• 953988-03-9

• Formula:
• C21H27N3O2

• InChI:
• InChI=1S/C21H27N3O2/c1-15-7-5-8-16(2)19(15)23-21(26)20(25)22-14-6-9-17-10-12-18(13-11-17)24(3)4/h5,7-8,10-13H,6,9,14H2,1-4H3,(H,22,25)(H,23,26)

• InChIKey:
• MGJKFJOBDHVPIO-UHFFFAOYSA-N

• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(2,6-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O2 and its molecular weight is 353.466. The purity is usually 95%.

3-(3-Pyridyl)-1,2,5-oxadiazole

Usually In Stock

• CAS RN:
• 131988-03-9

• Formula:
• C7H5N3O

• InChI:
• InChI=1S/C7H5N3O/c1-2-6(4-8-3-1)7-5-9-11-10-7/h1-5H

• InChIKey:
• VGUMETYVXAZFPT-UHFFFAOYSA-N

• 3-(3-Pyridyl)-1,2,5-oxadiazole, also known as 3-(3-Pyridyl)-1,2,5-oxadiazole, is a useful research compound. Its molecular formula is C7H5N3O and its molecular weight is 147.13 g/mol. The purity is usually 95%.

3-ethoxy-1-ethyl-N-(3-phenylpropyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-03-9

• Formula:
• C17H23N3O2

• InChI:
• InChI=1S/C17H23N3O2/c1-3-20-13-15(17(19-20)22-4-2)16(21)18-12-8-11-14-9-6-5-7-10-14/h5-7,9-10,13H,3-4,8,11-12H2,1-2H3,(H,18,21)

• InChIKey:
• HLWPQVUKLUZSPA-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(3-phenylpropyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.39. The purity is usually 95%.

3-tert-Butyl-5H,6H,7H,8H-[1,2,4]triazolo-[4,3-a]pyrimidine

In Stock

• CAS RN:
• 1365988-03-9

• Formula:
• C9H16N4

• InChI:
• InChI=1S/C9H16N4/c1-9(2,3)7-11-12-8-10-5-4-6-13(7)8/h4-6H2,1-3H3,(H,10,12)

• InChIKey:
• DHBKJLGIYZUKGP-UHFFFAOYSA-N

• 3-tert-Butyl-5H,6H,7H,8H-[1,2,4]triazolo-[4,3-a]pyrimidine is a useful research compound. Its molecular formula is C9H16N4 and its molecular weight is 180.25. The purity is usually 95%.

N-(3,4-dimethylphenyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide

In Stock

• CAS RN:
• 1797288-03-9

• Formula:
• C19H21N5O

• InChI:
• InChI=1S/C19H21N5O/c1-12-4-5-16(8-13(12)2)21-19(25)23-7-6-17-15(11-23)10-20-18-9-14(3)22-24(17)18/h4-5,8-10H,6-7,11H2,1-3H3,(H,21,25)

• InChIKey:
• ZGGHDZZRCLLUPI-UHFFFAOYSA-N

• N-(3,4-dimethylphenyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide is a useful research compound. Its molecular formula is C19H21N5O and its molecular weight is 335.411. The purity is usually 95%.

(2-Chloro-thiazol-5-ylmethyl)-isopropyl-amine

Usually In Stock

• CAS RN:
• 1289388-03-9

• Formula:
• C7H11ClN2S

• InChI:
• InChI=1S/C7H11ClN2S/c1-5(2)9-3-6-4-10-7(8)11-6/h4-5,9H,3H2,1-2H3

• InChIKey:
• SMJHBQKLFJQYMR-UHFFFAOYSA-N

• (2-Chloro-thiazol-5-ylmethyl)-isopropyl-amine is a useful research compound. Its molecular formula is C7H11ClN2S and its molecular weight is 190.689. The purity is usually 95%.